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Introduction

Hafnium tetrabromide (HfBr4), identified by CAS number 13777-22-5, is an inorganic
compound that serves as a critical precursor in the synthesis of various hafnium-based
materials.[1] It is a colorless, diamagnetic, and moisture-sensitive solid that sublimes in a
vacuum.[2] The compound adopts a tetrahedral geometry, similar to zirconium tetrabromide.[2]
This technical guide provides a comprehensive overview of hafnium tetrabromide, including its
physicochemical properties, synthesis and purification protocols, key chemical reactions, and
applications, with a focus on its role in materials science and catalysis.

Physicochemical and Spectroscopic Properties

A summary of the key physical, chemical, and spectroscopic properties of hafnium tetrabromide
is presented in the tables below. This data is essential for understanding its behavior in various
experimental and industrial settings.

General and Physical Properties
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Property Value Reference(s)
CAS Number 13777-22-5 [2]
Molecular Formula HfBra [2]
Molecular Weight 498.11 g/mol [3]
Appearance Colorless solid [2]
Density 5.094 g/cm3 [2]
Melting Point 424 °C (decomposes) [4]
Boiling Point Sublimes in vacuum [2]
Solubility Reacts with water [1]
Sensitivity Moisture sensitive [2]
Thermodynamic Properties
Property Value Reference(s)

Enthalpy of Formation (AHf)

Data not readily available in

searches

Standard Molar Entropy (S°)

Data not readily available in

searches

Heat Capacity (Cp)

Data not readily available in

searches

Note: While specific experimental values for the enthalpy of formation and standard molar

entropy of HfBra were not found in the search results, it is noted that thermodynamic properties

of hafnium compounds are often estimated by comparison with their zirconium analogues due

to their chemical similarities.[5] Computational data may be available in specialized databases.

Synthesis and Purification

The synthesis of high-purity hafnium tetrabromide is crucial for its application as a precursor.

The most common method is the direct bromination of hafnium metal.
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Experimental Protocol: Direct Bromination of Hafnium
Metal

Objective: To synthesize hafnium tetrabromide from elemental hafnium and bromine.
Materials:

o Hafnium metal powder or sponge

e Liquid bromine (Br2)

e Inert gas (e.g., Argon)

e Quartz reaction tube

e Tube furnace

» Schlenk line or glovebox for handling moisture-sensitive materials

Procedure:

e Place a known quantity of hafnium metal in a quartz reaction tube.

o Assemble the reaction tube in a tube furnace connected to a vacuum line and an inert gas
supply.

o Evacuate the tube to remove air and moisture, and then backfill with an inert gas.

o Carefully introduce a stoichiometric excess of liquid bromine into the reaction tube, ensuring
it is cooled to prevent premature vaporization.

o Slowly heat the furnace to a temperature range of 400-500 °C.[1]

¢ Maintain the reaction temperature for several hours to ensure complete conversion. The
reaction progress can be monitored by the disappearance of the bromine color.

o After the reaction is complete, cool the furnace to room temperature.
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e The crude hafnium tetrabromide can be purified by vacuum sublimation.

Yield: This method typically achieves yields between 85% and 95%.[1]

Experimental Protocol: Purification by Vacuum
Sublimation

Objective: To purify crude hafnium tetrabromide by separating it from non-volatile impurities.
Materials:

Crude hafnium tetrabromide

Sublimation apparatus (glass tube with a cold finger or a gradient furnace)

High-vacuum pump

Heating mantle or furnace

Procedure:

Transfer the crude hafnium tetrabromide into the sublimation apparatus under an inert
atmosphere.

o Evacuate the apparatus to a high vacuum (e.g., <1073 torr).
o Gently heat the end of the apparatus containing the crude product.

o Hafnium tetrabromide will sublime and deposit as a crystalline solid on the colder parts of the
apparatus (the cold finger or the cooler end of the tube).

» Carefully control the temperature gradient to ensure efficient separation from less volatile
impurities.

e Once the sublimation is complete, cool the apparatus to room temperature.

e Under an inert atmosphere, collect the purified crystalline hafnium tetrabromide.
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Diagram 1: Workflow for the synthesis and purification of Hafnium tetrabromide.

Key Chemical Reactions

Hafnium tetrabromide undergoes several key reactions that are fundamental to its chemistry
and applications.

o Hydrolysis: It is highly sensitive to moisture and readily hydrolyzes in the presence of water
to form hafnium oxide and hydrobromic acid.[1]

o HfBrsa + 2H20 — HfO2 + 4HBr

o Thermal Decomposition: At elevated temperatures, it can decompose into hafnium tribromide
and bromine.[1]

o 2HfBra — 2HfBrs + Br2

» Reduction: Hafnium tetrabromide can be reduced by a suitable reducing agent to form lower
hafnium bromides or hafnium metal.
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Reactants
Hafnium Tetrabromide :
(HfBra) Water (H20) Heat (4) Reducing Agent
Hydrolysis Thermal Decomposition Reduction
Products
Hafnium Oxide (HfO2) + Hafnium Tribromide (HfBr3) + Lower Hafnium Halides or
Hydrobromic Acid (HBr) Bromine (Br2) Hafnium Metal
Inputs
HfBr4 Precursor Oxygen Source Substrate
(\VVaporized) (e.g., 02, H20) (e.g., Si Wafer)
CVD Process

CVD Reactor
(250-450 °C, 1-2 mTorr)

Deposition Exhaust

Outputs

HfO2 Thin Film Gaseous Byproducts
on Substrate (e.g., HBr)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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